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Compound of Interest

Compound Name: 2-lodo-2-methylbutane

Cat. No.: B1604862

Essential Safety and Handling Guide for 2-lodo-2-
methylbutane

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-lodo-2-methylbutane (tert-Amyl
lodide). Adherence to these procedures is essential for ensuring laboratory safety and
minimizing environmental impact.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-lodo-2-
methylbutane.
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Property Value Source
Molecular Formula C5H11l [1112][3]
Molecular Weight 198.05 g/mol [2][4]
CAS Number 594-38-7 [21[31[4]
Appearance Colorless liquid [1]
Boiling Point 126.2°C at 760 mmHg [4]
Flash Point 24.8°C [4]
Density 1.524 g/cm3 [4]
Vapor Pressure 14.2 mmHg at 25°C [4]
Water Solubility Limited solubility [1]

Operational Plan for Handling 2-lodo-2-
methylbutane

A systematic approach is critical for the safe handling of 2-lodo-2-methylbutane. The following
step-by-step plan outlines the procedures for pre-handling, handling, and post-handling
activities.

Pre-Handling Preparations

» Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
considering the quantity of 2-lodo-2-methylbutane to be used, potential for exposure, and
emergency procedures.

e Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly. All
handling of 2-lodo-2-methylbutane must be performed within the fume hood.[5]

o Personal Protective Equipment (PPE) Inspection: Before entering the laboratory, inspect all
required PPE for integrity. This includes checking gloves for tears and ensuring safety
goggles provide a complete seal.
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» Spill Kit: Have a spill kit readily available that is appropriate for handling flammable and
potentially toxic chemicals. The kit should contain inert absorbent materials like sand, silica
gel, or a universal binder.[5]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-lodo-2-methylbutane:

Eye Protection: Chemical safety goggles are required. A face shield should be worn over
safety glasses if there is a splash hazard.[6][7]

e Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene. Inspect gloves
before each use and change them immediately if contaminated.[6][8]

o Body Protection: A flame-retardant lab coat must be worn and fully buttoned. For larger
guantities or procedures with a higher risk of splashing, a chemical-resistant apron is
recommended.

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a
chemical fume hood, to avoid inhalation of vapors.[5][7] If there is a risk of inhaling vapors, or
if working outside of a fume hood is unavoidable, a NIOSH-approved respirator is necessary.

[7]

Handling Procedure

o Work Area Preparation: Designate a specific area within the chemical fume hood for handling
2-lodo-2-methylbutane. Cover the work surface with absorbent, disposable bench paper.

e Grounding: To avoid ignition of vapors by static electricity discharge, all metal parts of the
equipment must be grounded. Use non-sparking tools.[5][7][9]

» Dispensing: When transferring or dispensing the liquid, do so slowly to avoid splashing.
Keep the container tightly closed when not in use.[7]

» Heating: Keep away from heat, sparks, open flames, and hot surfaces.[5][7][10] If heating is
required, use a controlled heating source such as a heating mantle or water bath.
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Post-Handling Procedures

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
and then soap and water.

Hand Washing: Wash hands and any exposed skin thoroughly after handling the chemical.[5]
[11]

Storage: Store 2-lodo-2-methylbutane in a cool, dry, and well-ventilated area away from
direct sunlight and incompatible materials such as strong oxidizing agents and strong bases.
[7] The storage area should be designated for flammable liquids.[7]

Disposal Plan

Proper disposal of 2-lodo-2-methylbutane and contaminated materials is crucial to prevent

environmental contamination.

Waste Segregation

Liquid Waste: Collect all unused 2-lodo-2-methylbutane and solutions containing it in a
designated, properly labeled, and sealed hazardous waste container. The container should
be stored in a well-ventilated area.

Solid Waste: All contaminated materials, including gloves, absorbent paper, and pipette tips,
must be collected in a separate, clearly labeled hazardous waste container.

Disposal Procedure

Labeling: Ensure all waste containers are clearly labeled with the chemical name ("2-lodo-2-
methylbutane Waste") and the appropriate hazard symbols (e.g., flammable, irritant).

Consult Regulations: Chemical waste generators must consult local, regional, and national
hazardous waste regulations to ensure complete and accurate classification and disposal.[5]
Do not empty into drains.[5]

Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety department or a licensed chemical waste disposal company.
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Emergency Procedures

o Skin Contact: If skin irritation occurs, get medical advice/attention.[7] Take off immediately all
contaminated clothing and rinse the skin with water/shower.[7][11]

o Eye Contact: IF IN EYES, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[5][7]

 Inhalation: IF INHALED, remove the victim to fresh air and keep at rest in a position
comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[5]

[7]
 Ingestion: If swallowed, call a poison center or doctor if you feel unwell.[10]

e Spills: In case of a small spill, soak it up with an inert absorbent material (e.g., sand, silica
gel) and place it in a suitable, closed container for disposal.[5] Remove all sources of ignition
and use spark-proof tools.[5] For large spills, evacuate the area and contact your institution's
emergency response team.

o Fire: In case of fire, use CO2, dry chemical, or foam for extinction.[5][7]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
lodo-2-methylbutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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